BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermodynamic Characterization & Protocol
Guide: Methyl(2-methylpentyl)amine HCI

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Methyl(2-methylpentyl)amine
Compound Name:
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Cat. No.: B2472299

Get Quote

Executive Summary

Methyl(2-methylpentyl)amine Hydrochloride (CAS: 2225143-98-4) is a specialized aliphatic
amine intermediate distinct from the more commonly discussed stimulant "DMHA" (1,5-
dimethylhexylamine). Precise thermodynamic data for this specific isomer is often proprietary
or absent from standard thermophysical databases.

This guide provides a rigorous structural definition, predicted thermodynamic ranges based on
homologous series, and—most critically—the standardized experimental protocols required to
empirically determine its melting point, enthalpy of fusion, and thermal stability. This approach
ensures researchers can generate validation-ready data for regulatory or process development
needs.

Part 1: Chemical Identity & Structural Precision

Confusion in nomenclature is the primary risk in characterizing this compound. It is vital to
distinguish Methyl(2-methylpentyl)amine HCI from its structural isomers used in the supplement
industry.
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Identification Matrix

Property

Specification

Chemical Name

Methyl(2-methylpentyl)amine Hydrochloride

IUPAC Name N,2-dimethylpentan-1-amine hydrochloride
CAS Number 2225143-98-4

Molecular Formula C7H1sCIN

Molecular Weight 151.68 g/mol

Free Base MW 115.22 g/mol

Structural Class

Secondary Aliphatic Amine Salt

Structural Differentiation

The term "DMHA" is loosely applied in commerce to 1,5-dimethylhexylamine (Octodrine) and

1,4-dimethylpentylamine. Methyl(2-methylpentyl)amine is a structural isomer with a distinct

methylation pattern (N-methyl group vs. chain branching), significantly altering its crystal

packing and melting behavior.
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Target Compound
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Figure 1: Structural differentiation between the target secondary amine and common primary

amine isomers.

Part 2: Thermodynamic Profile (Predicted &
Theoretical)

As specific experimental values for CAS 2225143-98-4 are not currently indexed in open
standard reference data (NIST/TRC), the following profile is derived from quantitative structure-
property relationships (QSPR) of homologous secondary amine hydrochlorides.

Melting Point & Phase Behavior

» Predicted Melting Point Range:115°C — 145°C
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o Rationale: Secondary amine salts typically exhibit lower melting points than their primary
amine counterparts due to reduced hydrogen bonding capability (2 H-bond donors for
primary vs. 1 for secondary).

o Comparison: The primary isomer 1,5-dimethylhexylamine HCI melts at ~163°C. The N-
methyl substitution introduces steric bulk that disrupts lattice energy, likely depressing the
melting point by 20-40°C.

e Physical State: White to off-white hygroscopic crystalline solid.

Solubility Parameters

o Water: Highly Soluble (>500 mg/mL). The ionic character of the hydrochloride salt dominates
the lipophilic alkyl chain.

» Ethanol/Methanol: Soluble.
e Diethyl Ether/Hexane: Insoluble.
 Partition Coefficient (LogP): ~2.0 (Free base, predicted).

Part 3: Experimental Determination Protocols

For drug development or process validation, reliance on predicted values is insufficient. The
following protocols are the industry standard for establishing the "Gold Standard"
thermodynamic dataset for this compound.

Differential Scanning Calorimetry (DSC)

Objective: Determine precise Melting Onset (

) and Enthalpy of Fusion (

)

e Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or Mettler Toledo DSC 3+).

e Sample Prep:
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o Dry sample in a vacuum oven at 40°C for 4 hours to remove surface moisture (critical for
hygroscopic amine salts).

o Weigh 2-5 mg into a Tzero aluminum pan.

o Hermetically seal (crimped lid) to prevent sublimation or moisture uptake during the run.

» Method:

o Equilibrate: 25°C.

o Ramp: 10°C/min to 200°C.

o Purge Gas: Nitrogen (50 mL/min).
o Data Analysis:

o The Melting Point is defined as the extrapolated onset temperature of the endothermic
peak, not the peak maximum.

o Acceptance Criteria: Peak symmetry factor > 0.8; baseline noise <5 puW.

Thermogravimetric Analysis (TGA)

Objective: Distinguish between melting and decomposition (degradation).
e Method: Ramp 10°C/min from 25°C to 400°C in Platinum pans.
 Interpretation:

o Volatiles: Weight loss < 100°C indicates residual solvent/water.

o Decomposition: Significant weight loss onset (

) typically occurs > 220°C for alkyl amine salts.

o Note: If weight loss occurs simultaneously with the DSC endotherm, the compound is
decomposing upon melting (common in unstable salts).
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Hygroscopicity Assessment (DVS)

Objective: Determine critical relative humidity (CRH). Amine salts are prone to deliquescence.
e Protocol: Dynamic Vapor Sorption (DVS) at 25°C.
e Cycle: 0% RH - 90% RH - 0% RH in 10% steps.

e Risk: If mass increase > 2% at 60% RH, the material requires strictly controlled storage
(desiccator/inert atmosphere).

Part 4: Workflow for Thermal Characterization

This logic flow ensures that the melting point is identified correctly, avoiding false positives from
polymorphic transitions or solvate desolvation.

Sample
Methyl(2-methylpentyl)amine HCI

Stable < 150°C

Step 1: TGA Step 2: DSC
(Stability Check) (Standard Ramp)

Weight Loss
at Endotherm?

Desolvation Event
(Recrystallize)
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Figure 2: Logical workflow for validating thermodynamic transitions.

Part 5: References

 Structural Analog Data: "1,5-Dimethylhexylamine” (CAS 543-82-8). NIST Chemistry
WebBook, SRD 69. Available at: [Link]

o Thermal Analysis Standards: ASTM E794-06 (2018), "Standard Test Method for Melting and
Crystallization Temperatures by Thermal Analysis.”" ASTM International.

» General Property Trends: "Physical Properties of Amines." Britannica.[1] Available at: [Link]
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e Synthesis Context: "Method for producing methylmethacrylate" (Patent US9890105B2).
Google Patents. Available at:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Amine | Organic Chemistry, Structure & Uses | Britannica [britannica.com]

 To cite this document: BenchChem. [Thermodynamic Characterization & Protocol Guide:
Methyl(2-methylpentyl)amine HCI]. BenchChem, [2026]. [Online PDF]. Available at:
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protocol-guide-methyl-2-methylpentyl-amine-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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